Cas no 1440519-73-2 (2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo3,4-BPyridin-5-One)

• Product Name: 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo3,4-BPyridin-5-One
• CAS No: 1440519-73-2
• MF: C₁₅H₁₃ClN₂O₂
• MW: 288.728922605515
• MDL: MFCD28404582
• CID: 2357838
• PubChem ID: 86685939
• Update Time: 2025-06-12

2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo3,4-BPyridin-5-One Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(4-methoxybenzyl)-6,7-dihydropyrrolo[3,4-b]pyridin-5-one
• 2-Chloro-6-(4-methoxybenzyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one
• SCHEMBL14991761
• 2-chloro-6-[(4-methoxyphenyl)methyl]-7H-pyrrolo[3,4-b]pyridin-5-one
• 1440519-73-2
• VRKYIOICHNNDBW-UHFFFAOYSA-N
• AKOS027252085
• DB-186056
• SY060831
• C15H13ClN2O2
• CS-0150390
• 6-(4-Methoxybenzyl)-2-chloro-6,7-dihydropyrrolo[3,4-b]pyridin-5-one
• MFCD28404582
• AS-30118
• 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo3,4-BPyridin-5-One

• MDL： MFCD28404582
• Inchi： 1S/C15H13ClN2O2/c1-20-11-4-2-10(3-5-11)8-18-9-13-12(15(18)19)6-7-14(16)17-13/h2-7H,8-9H2,1H3
• InChI Key： VRKYIOICHNNDBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(N(CC3C=CC(=CC=3)OC)CC2=N1)=O

Computed Properties

• Exact Mass: 288.0665554g/mol
• Monoisotopic Mass: 288.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 503.5±50.0℃/760mmHg
• Flash Point: 122.7±20.8 °C

2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo3,4-BPyridin-5-One Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo3,4-BPyridin-5-One

Comprehensive Overview of 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo[3,4-B]Pyridin-5-One (CAS No. 1440519-73-2)

The compound 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo[3,4-B]Pyridin-5-One (CAS No. 1440519-73-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyridine core substituted with a chloro group and a 4-methoxybenzyl moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its relevance in modulating biological pathways, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 1440519-73-2 has surged, driven by advancements in targeted therapy and personalized medicine. The pyrrolopyridine scaffold is known for its bioisosteric properties, often serving as a surrogate for purine bases in drug design. This compound's chloro and methoxybenzyl substituents further enhance its binding affinity to enzymatic targets, making it a focal point in structure-activity relationship (SAR) studies. Its CAS registry number, 1440519-73-2, is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo[3,4-B]Pyridin-5-One is synthesized via multi-step organic reactions, including cyclization and functional group transformations. The methoxybenzyl group introduces lipophilicity, which is critical for improving membrane permeability in drug candidates. Meanwhile, the chloro atom acts as a leaving group, enabling further derivatization through cross-coupling reactions like Suzuki or Buchwald-Hartwig animations. These features align with the industry's shift toward fragment-based drug discovery, where modular building blocks are prioritized.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, 1440519-73-2 is explored for its potential as a precursor to novel pesticides or herbicides. The pyrrolopyridine framework's stability under environmental conditions makes it attractive for crop protection formulations. Additionally, its methoxybenzyl group could contribute to selective toxicity against pests while minimizing ecological impact—a key concern in sustainable agriculture.

Analytical characterization of 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo[3,4-B]Pyridin-5-One typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in drug development. The compound's CAS No. 1440519-73-2 is often cross-referenced in patent literature, highlighting its role in proprietary formulations.

As the scientific community embraces AI-driven drug discovery, compounds like 1440519-73-2 gain traction for their compatibility with machine learning models. Researchers leverage its structural features to predict bioactivity or optimize pharmacokinetic profiles in silico. This trend aligns with broader industry efforts to reduce R&D timelines and costs—a topic frequently queried in search engines like "how to accelerate drug discovery using computational tools."

In summary, 2-Chloro-6-(4-Methoxybenzyl)-6,7-Dihydropyrrolo[3,4-B]Pyridin-5-One (CAS No. 1440519-73-2) represents a versatile scaffold with multifaceted applications. Its heterocyclic core, functional group diversity, and synthetic adaptability position it as a cornerstone in modern chemical research. Whether in pharmaceuticals, agrochemicals, or computational chemistry, this compound continues to inspire innovation while addressing pressing challenges in human health and environmental sustainability.